4-(3,4-Difluorophenyl)-2-fluorophenol, 95%

• IUPAC Name: 4-(3,4-difluorophenyl)-2-fluorophenol
• InChI: InChI=1S/C12H7F3O/c13-9-3-1-7(5-10(9)14)8-2-4-12(16)11(15)6-8/h1-6,16H
• InChI Key: ZUTJZCIGLRHTDU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)F)F)F)O
• Molecular Formula: C12H7F3O
• DSSTOX Substance ID: DTXSID80684221
• Molecular Weight: 224.18 g/mol
• CAS No.: 1261897-29-3

Description

4-(3,4-Difluorophenyl)-2-fluorophenol, more commonly known as 4-DFPF, is an organic compound with a variety of applications in scientific research and development. It is a white crystalline solid with a molecular weight of 202.2 g/mol and a melting point of 78-81°C. It is an important intermediate in the synthesis of a variety of organic compounds, and is used in the production of pharmaceuticals, agrochemicals, and other materials. Its unique properties make it a valuable tool for research and development in a wide range of fields, including organic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

4-DFPF has a variety of applications in scientific research and development. It is used as a starting material in the synthesis of a range of organic compounds, including pharmaceuticals, agrochemicals, and other materials. It is also used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a ligand in coordination chemistry. In addition, 4-DFPF has been used to study the structure and properties of a variety of organic compounds, and to investigate the mechanism of action of enzymes and other biological molecules.

Mechanism of Action

The mechanism of action of 4-DFPF is not completely understood. However, it is known that the compound can act as a ligand in coordination chemistry, and can bind to transition metal ions such as iron and copper. It is thought that this binding is responsible for its catalytic activity in a variety of chemical reactions. In addition, 4-DFPF has been shown to interact with biological molecules such as enzymes, and may play a role in the regulation of enzyme activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-DFPF are not well understood. However, some studies have suggested that the compound may have a variety of effects on the body, including the regulation of enzyme activity, the modulation of cellular processes, and the inhibition of certain disease-causing organisms. In addition, 4-DFPF has been shown to have antioxidant properties, which may be beneficial in the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-DFPF in laboratory experiments include its low cost, its availability in a variety of forms, and its ease of synthesis. In addition, 4-DFPF is relatively stable and can be stored for long periods of time without degradation. However, the compound can be toxic if ingested, and should be handled with care in the laboratory.

Future Directions

The potential applications of 4-DFPF are vast, and there are a number of future directions for research. These include the development of new syntheses for the compound, the investigation of its effects on biological systems, and the development of new catalysts based on the compound. In addition, further research is needed to understand the biochemical and physiological effects of 4-DFPF, and its potential therapeutic applications. Finally, it would be beneficial to investigate the structure and properties of 4-DFPF, as well as its interactions with other molecules.

Synthesis Methods

4-DFPF can be synthesized from a variety of starting materials, including 4-fluorophenol, 3,4-difluorobenzene, and sodium hydroxide. The synthesis begins with the reaction of 4-fluorophenol and 3,4-difluorobenzene in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. The reaction produces a difluorophenol intermediate, which is then reacted with sodium hydroxide to form 4-DFPF. The reaction can be carried out at room temperature and is relatively simple to perform.